Cas no 31515-20-5 (4,4'-Bipyridinium, 1,1'-bis(4-cyanophenyl)-, dichloride)

• Product Name: 4,4'-Bipyridinium, 1,1'-bis(4-cyanophenyl)-, dichloride
• CAS No: 31515-20-5
• MF: C₂₄H₁₆Cl₂N₄
• MW: 431.31664276123
• CID: 293002
• PubChem ID: 20185681
• Update Time: 2025-11-02

4,4'-Bipyridinium, 1,1'-bis(4-cyanophenyl)-, dichloride Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bipyridinium, 1,1'-bis(4-cyanophenyl)-, dichloride
• 4-[4-[1-(4-cyanophenyl)pyridin-1-ium-4-yl]pyridin-1-ium-1-yl]benzonitrile,dichloride
• 1,1'-Bis(4-cyanophenyl)-4,4'-bipyridin-1-ium dichloride
• SCHEMBL2463206
• 31515-20-5
• YSZC1727
• 1,1'-bis(4-cyanophenyl)-[4,4'-bipyridine]-1,1'-diium chloride
• 4-[4-[1-(4-cyanophenyl)pyridin-1-ium-4-yl]pyridin-1-ium-1-yl]benzonitrile;dichloride
• DTXSID50603282
• G70845

• Inchi： 1S/C24H16N4.2ClH/c25-17-19-1-5-23(6-2-19)27-13-9-21(10-14-27)22-11-15-28(16-12-22)24-7-3-20(18-26)4-8-24;;/h1-16H;2*1H/q+2;;/p-2
• InChI Key： BXWJMBTYWXFAHW-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].[N+]1(C2C=CC(C#N)=CC=2)C=CC(=CC=1)C1C=C[N+](C2C=CC(C#N)=CC=2)=CC=1

Computed Properties

• Exact Mass: 413.9502
• Monoisotopic Mass: 430.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• PSA: 55.34

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4,4'-Bipyridinium, 1,1'-bis(4-cyanophenyl)-, dichloride

Recent Advances in the Study of 4,4'-Bipyridinium, 1,1'-bis(4-cyanophenyl)-, dichloride (CAS: 31515-20-5)

The compound 4,4'-Bipyridinium, 1,1'-bis(4-cyanophenyl)-, dichloride (CAS: 31515-20-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and biological activities.

Recent studies have highlighted the role of 4,4'-Bipyridinium derivatives as versatile building blocks in supramolecular chemistry and materials science. The presence of cyanophenyl groups in this particular derivative enhances its ability to form stable complexes with various biological targets, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate its molecular structure and interactions.

In the context of biomedical applications, preliminary in vitro studies have demonstrated that 4,4'-Bipyridinium, 1,1'-bis(4-cyanophenyl)-, dichloride exhibits notable antimicrobial activity against a range of pathogenic bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, as evidenced by electron microscopy and flow cytometry analyses. These findings suggest potential applications in the development of novel antibiotics.

Furthermore, the compound's electrochemical properties have been explored for potential use in biosensors and diagnostic tools. Its redox-active bipyridinium core enables sensitive detection of biomolecules, which could revolutionize point-of-care testing. Recent advancements in nanotechnology have also facilitated the integration of this compound into hybrid materials for targeted drug delivery systems.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential cytotoxicity. Ongoing research is focused on structural modifications to enhance selectivity and reduce off-target effects. Collaborative efforts between chemists and biologists are expected to yield further insights into its therapeutic potential.

In conclusion, 4,4'-Bipyridinium, 1,1'-bis(4-cyanophenyl)-, dichloride represents a multifaceted compound with significant implications for both fundamental research and applied sciences. Continued investigation into its properties and applications will likely uncover new opportunities in chemical biology and pharmaceutical innovation.